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Compound of Interest

6-Fluoronaphthalene-2-sulfonic
Compound Name: d
aci

Cat. No.: B581056

Technical Guide: 6-Fluoronaphthalene-2-sulfonic
acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Fluoronaphthalene-2-sulfonic
acid, including its molecular structure, chemical formula, and known properties. Due to its
nature as a specialized research chemical, publicly available data is limited. This guide

consolidates available information and provides logical extrapolations based on the chemistry
of related compounds.

Chemical Identity and Properties

6-Fluoronaphthalene-2-sulfonic acid is an organofluorine compound and a derivative of
naphthalene. The presence of both a fluorine atom and a sulfonic acid group makes it a
potentially valuable intermediate in the synthesis of more complex molecules, particularly in the
fields of medicinal chemistry and materials science.

Molecular Structure and Formula

e Chemical Formula: C10H7FO3S[1][2]

e Molecular Weight: 226.22 g/mol [2]
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« CAS Number: 859071-26-4[1][2][3]

e SMILES: 0=S(C1=CC=C2C=C(F)C=CC2=C1)(0)=0[2]

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 6-Fluoronaphthalene-2-
sulfonic acid are not widely available in published literature. The data presented below is
based on computational predictions and information from chemical suppliers.

Property Value Source
Molecular Formula C10H7FOsS [1112]
Molecular Weight 226.22 g/mol [2]

CAS Number 859071-26-4 [1]12113]
Predicted LogP 3.30640 ChemSrc
Appearance Not specified

Melting Point Not available

Boiling Point Not available

Solubility Not available

Synthesis and Experimental Protocols

A specific, validated experimental protocol for the synthesis of 6-Fluoronaphthalene-2-
sulfonic acid is not detailed in readily accessible scientific literature. However, a plausible
synthetic route is the direct electrophilic sulfonation of 2-fluoronaphthalene. The regiochemistry
of this reaction is influenced by reaction conditions, particularly temperature.

Proposed Synthesis: Sulfonation of 2-
Fluoronaphthalene

The sulfonation of naphthalene derivatives is a well-established reaction. At lower
temperatures, the reaction is kinetically controlled and tends to favor substitution at the alpha-
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position (C1 or C4). At higher temperatures, the reaction becomes thermodynamically
controlled, favoring the formation of the more stable beta-isomer (like the C2, C3, C6, or C7
positions)[4]. Since the target molecule is a 2-sulfonic acid (a beta-sulfonic acid), the reaction
would likely be performed at an elevated temperature.

Reaction Scheme:

Proposed Synthesis of 6-Fluoronaphthalene-2-sulfonic acid
[ ]
+

2-Fluoronaphthalene

A (High Temp.)
—
6-Fluoronaphthalene-2-sulfonic acid
(and other isomers)

Click to download full resolution via product page

Caption: Proposed synthesis via electrophilic sulfonation.

Experimental Protocol Outline:
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e Reaction Setup: In a flask equipped with a stirrer, thermometer, and condenser, add 2-
fluoronaphthalene.

» Sulfonation: Slowly add concentrated sulfuric acid (or oleum) to the 2-fluoronaphthalene
while stirring. The molar ratio and concentration of the sulfonating agent would need to be
optimized.

o Heating: Heat the reaction mixture to a temperature likely in the range of 140-160°C to favor
the formation of the thermodynamically more stable beta-sulfonated products. The reaction
time would need to be monitored, potentially for several hours.

o Workup: After cooling, the reaction mixture would be carefully quenched by pouring it into
cold water or onto ice.

« |solation: The product, 6-fluoronaphthalene-2-sulfonic acid, along with other isomers,
would likely be isolated from the agueous solution by salting out, for example, by adding
sodium chloride to precipitate the sodium sulfonate salt.

 Purification: Further purification would be necessary to separate the desired 6-fluoro-2-
sulfonic acid isomer from other isomers (e.g., 7-fluoro-2-sulfonic acid) and disulfonated
byproducts. This could be achieved by fractional crystallization of its salts.

Note: This is a generalized protocol. The specific conditions would require experimental
optimization and validation.

Applications in Research and Drug Development

While specific applications for 6-Fluoronaphthalene-2-sulfonic acid are not widely
documented, its structure suggests potential utility in several areas:

o Pharmaceutical Intermediates: Naphthalene sulfonic acids are precursors in the synthesis of
various dyes and pharmaceutical compounds. The fluorine atom can be a valuable addition
for modulating the electronic and lipophilic properties of a molecule, which is a common
strategy in drug design to improve metabolic stability and binding affinity.

o Materials Science: Fluorinated aromatic compounds are used in the synthesis of polymers
and materials for electronics, such as in OLEDs and OPVs[5]. This compound could serve as
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a building block for such materials.

o Chemical Probes: The naphthalene core is fluorescent, and the sulfonic acid group imparts
water solubility. These features could be exploited in the design of fluorescent probes for
biological imaging or chemical sensing.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for 6-Fluoronaphthalene-2-sulfonic acid is not
readily available. However, based on the hazards of related compounds like other
naphthalenesulfonic acids, the following precautions are advised:

o General Handling: Use in a well-ventilated area or under a chemical fume hood. Avoid
generating dust.

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, chemical-
resistant gloves, and safety goggles or a face shield.

o Hazards: Sulfonic acids are generally corrosive and can cause severe skin burns and eye
damage. Handle with care.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

This information is for guidance only and is not a substitute for a formal safety assessment.

Spectroscopic Data

No public sources with detailed NMR, IR, or Mass Spectrometry data for 6-
Fluoronaphthalene-2-sulfonic acid were identified. Researchers who purchase this
compound from chemical suppliers may be able to request a Certificate of Analysis (CoA)
which would contain this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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